Cas no 89809-79-0 (<br>6-Amino-5-cyano-4-(3,4-dichloro-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester)

• Product Name: <br>6-Amino-5-cyano-4-(3,4-dichloro-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester
• CAS No: 89809-79-0
• MF: C₁₆H₁₄Cl₂N₂O₃
• MW: 353.19996213913
• CID: 3070927
• PubChem ID: 2839208
• Update Time: 2025-06-13

<br>6-Amino-5-cyano-4-(3,4-dichloro-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• <br>6-Amino-5-cyano-4-(3,4-dichloro-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester
• AG-205/33137050
• ethyl6-amino-5-cyano-4-(3,4-dichlorophenyl)-2-methyl-4H-pyran-3-carboxylate
• SR-01000507131-1
• AKOS000576014
• CS-0325969
• ethyl 6-amino-5-cyano-4-(3,4-dichlorophenyl)-2-methyl-4H-pyran-3-carboxylate
• SR-01000507131
• AKOS022010894
• AB00078894-01
• 89809-79-0
• STK791132
• 6-Amino-5-cyano-4-(3,4-dichloro-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester

• MDL： MFCD00486668
• Inchi： 1S/C16H14Cl2N2O3/c1-3-22-16(21)13-8(2)23-15(20)10(7-19)14(13)9-4-5-11(17)12(18)6-9/h4-6,14H,3,20H2,1-2H3
• InChI Key： WAOSBWQJHRFISR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(C#N)=C(N)OC(C)=C1C(=O)OCC)Cl

Computed Properties

• Exact Mass: 352.0381477Da
• Monoisotopic Mass: 352.0381477Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 85.3Ų

Additional information on <br>6-Amino-5-cyano-4-(3,4-dichloro-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester

Recent Advances in the Study of 6-Amino-5-cyano-4-(3,4-dichloro-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester (CAS: 89809-79-0)

The compound 6-Amino-5-cyano-4-(3,4-dichloro-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester (CAS: 89809-79-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyran derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of investigation has been the synthesis and structural modification of 6-Amino-5-cyano-4-(3,4-dichloro-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic asymmetric reactions. These advancements have not only enhanced the scalability of production but also enabled the exploration of derivatives with improved pharmacokinetic properties. The compound's core structure, featuring a pyran ring with amino, cyano, and ester functionalities, has been identified as a critical pharmacophore for its biological activity.

In terms of biological activity, recent studies have demonstrated that 6-Amino-5-cyano-4-(3,4-dichloro-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester exhibits potent inhibitory effects on specific enzymatic targets. For instance, it has been shown to act as a selective inhibitor of protein kinases involved in inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases. Additionally, its ability to modulate oxidative stress responses has been investigated in the context of neurodegenerative disorders, with preliminary results indicating neuroprotective effects in vitro and in vivo.

Another significant development is the exploration of this compound's role in cancer therapy. Recent preclinical studies have revealed its ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The compound's mechanism of action appears to involve the disruption of mitochondrial function and the activation of intrinsic apoptotic pathways. These findings have spurred further research into its potential as a chemotherapeutic agent, either as a standalone treatment or in combination with existing drugs.

Despite these promising results, challenges remain in the clinical translation of 6-Amino-5-cyano-4-(3,4-dichloro-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Recent efforts have focused on the development of prodrug formulations and targeted delivery systems to enhance its therapeutic index. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the progression of this compound into clinical trials.

In conclusion, 6-Amino-5-cyano-4-(3,4-dichloro-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester (CAS: 89809-79-0) represents a promising scaffold for drug development, with diverse therapeutic applications. The latest research underscores its potential in treating inflammatory diseases, neurodegenerative disorders, and cancer. Continued efforts to optimize its chemical properties and elucidate its biological mechanisms will be crucial in realizing its full therapeutic potential. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new avenues for addressing unmet medical needs.